N-(3-chloro-4-methoxyphenyl)-2-(3-(dimethylamino)-4-phenyl-1H-pyrazol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-chloro-4-methoxyphenyl)-2-(3-(dimethylamino)-4-phenyl-1H-pyrazol-1-yl)acetamide is a useful research compound. Its molecular formula is C20H21ClN4O2 and its molecular weight is 384.86. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Structure and Synthesis
N-(3-chloro-4-methoxyphenyl)-2-(3-(dimethylamino)-4-phenyl-1H-pyrazol-1-yl)acetamide, and its derivatives, have been a subject of research in the field of organic chemistry, particularly in the synthesis of novel compounds. For instance, Sunder and Maleraju (2013) synthesized derivatives of this compound, confirming their structures through spectroscopic methods like NMR, IR, and Mass spectra. These derivatives showed significant anti-inflammatory activity in their study (Sunder & Maleraju, 2013).
Biological Activities
Various studies have explored the biological activities of compounds related to this compound. For example, research on similar chloroacetamide derivatives has found applications in controlling annual grasses and broad-leaved weeds in agriculture (Weisshaar & Böger, 1989). Additionally, compounds with the pyrazole moiety have been evaluated for their antipsychotic-like profiles in behavioral animal tests, indicating potential applications in the field of neuropsychiatric drug development (Wise et al., 1987).
Antitumor Screening
The antitumor properties of pyrazole derivatives have also been a significant area of research. Farag et al. (2008) investigated the synthesis and antitumor screening of novel N-phenylpyrazole derivatives against Ehrlich Ascites Carcinoma tumor cells, highlighting the potential of these compounds in cancer therapy (Farag, Mayhoub, Barakat, & Bayomi, 2008).
Anticancer Activity
In the field of cancer research, novel pyrazoline-bearing hybrid molecules have been synthesized and shown to exhibit anticancer properties. Yushyn, Holota, and Lesyk (2022) proposed a cost-effective approach for synthesizing such molecules, with one compound demonstrating significant anticancer activity in vitro (Yushyn, Holota, & Lesyk, 2022).
Hydrogen Bonding and Molecular Conformations
The study of molecular conformations and hydrogen bonding patterns in related compounds has been essential for understanding their chemical properties and potential applications. Narayana et al. (2016) investigated different molecular conformations in three 2-aryl-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamides, contributing to the understanding of their structural motifs (Narayana, Yathirajan, Rathore, & Glidewell, 2016).
Properties
IUPAC Name |
N-(3-chloro-4-methoxyphenyl)-2-[3-(dimethylamino)-4-phenylpyrazol-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21ClN4O2/c1-24(2)20-16(14-7-5-4-6-8-14)12-25(23-20)13-19(26)22-15-9-10-18(27-3)17(21)11-15/h4-12H,13H2,1-3H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNCZUKYXMMLBRZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NN(C=C1C2=CC=CC=C2)CC(=O)NC3=CC(=C(C=C3)OC)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.